Cas no 2227706-14-9 ((2R)-1-(1,3-oxazol-5-yl)propan-2-amine)

• Product Name: (2R)-1-(1,3-oxazol-5-yl)propan-2-amine
• CAS No: 2227706-14-9
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 6304069
• PubChem ID: 165625909
• Update Time: 2025-05-23

(2R)-1-(1,3-oxazol-5-yl)propan-2-amine Chemical and Physical Properties

Names and Identifiers

• (2R)-1-(1,3-oxazol-5-yl)propan-2-amine
• EN300-1776839
• 2227706-14-9

• Inchi： 1S/C6H10N2O/c1-5(7)2-6-3-8-4-9-6/h3-5H,2,7H2,1H3/t5-/m1/s1
• InChI Key： GOVRHYJACOOCAI-RXMQYKEDSA-N
• SMILES： O1C=NC=C1C[C@@H](C)N

Computed Properties

• Exact Mass: 126.079312947g/mol
• Monoisotopic Mass: 126.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 52Ų

Additional information on (2R)-1-(1,3-oxazol-5-yl)propan-2-amine

Introduction to (2R)-1-(1,3-Oxazol-5-yl)Propan-2-Amine (CAS No. 2227706-14-9)

(2R)-1-(1,3-Oxazol-5-yl)Propan-2-Amine , also known by its CAS registry number 2227706-14-9, is a versatile organic compound with significant applications in the fields of pharmaceuticals, agrochemicals, and materials science. This compound belongs to the class of oxazolidinones, which are five-membered heterocycles containing an oxygen atom and an amine group. The oxazolidinone ring structure is a key feature of this compound, contributing to its unique chemical properties and reactivity.

The synthesis of (2R)-1-(1,3-Oxazol-5-yl)Propan-2-Amine typically involves multi-step processes that leverage the principles of organic chemistry. Recent advancements in catalytic asymmetric synthesis have enabled the efficient construction of the chiral center at the second carbon atom (CIP priority rules), which is critical for its biological activity. The use of chiral auxiliaries and enantioselective catalysts has significantly improved the yield and enantiomeric excess of this compound, making it more accessible for large-scale production.

One of the most notable applications of (2R)-1-(1,3-Oxazol-5-yl)Propan-2-Amine is in the development of novel antibiotics. Researchers have discovered that this compound exhibits potent activity against a wide range of bacterial pathogens, including multidrug-resistant strains. Its ability to inhibit bacterial protein synthesis mechanisms has been extensively studied using techniques such as X-ray crystallography and molecular docking simulations, providing valuable insights into its mode of action.

In addition to its pharmaceutical applications, this compound has also found utility in the agrochemical industry as a component in herbicides and fungicides. Its ability to selectively target plant pathogens while minimizing toxicity to crops has made it a valuable asset in sustainable agriculture practices. Recent studies have explored its potential as a biocontrol agent, leveraging its ability to induce systemic resistance in plants against fungal infections.

The versatility of (2R)-1-(1,3-Oxazol-5-yl)Propan-2-Amine extends to materials science, where it serves as a building block for advanced polymers and nanomaterials. Its unique electronic properties make it an ideal candidate for applications in organic electronics, such as light-emitting diodes (LEDs) and photovoltaic devices. Researchers have demonstrated that incorporating this compound into polymer frameworks can enhance their electrical conductivity and stability under harsh conditions.

From a structural perspective, the oxazolidinone ring in this compound plays a pivotal role in its reactivity and functionality. The oxygen atom within the ring contributes to hydrogen bonding capabilities, while the amine group facilitates nucleophilic attacks in various chemical transformations. These properties make it an attractive substrate for reactions such as Michael additions, ring-opening polymerizations, and click chemistry, enabling the creation of complex molecular architectures.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure and reactivity of (2R)-1-(1,3-Oxazol-5-yl)Propan-2-Amine. Quantum mechanical calculations have revealed that the compound exhibits a unique electronic distribution that enhances its ability to participate in redox reactions. This understanding has paved the way for innovative applications in energy storage systems, such as lithium-ion batteries and supercapacitors.

The environmental impact of synthesizing and utilizing this compound has also been a topic of interest among researchers. Studies have shown that adopting green chemistry principles during its production can significantly reduce waste generation and energy consumption. For instance, the use of biodegradable solvents and recyclable catalysts has been proposed as a sustainable approach to scaling up its synthesis.

In conclusion, (2R)-1-(1,3-Oxazol-5-y l)Propan - 8888 8888 8888 8888 lPropan - 8888 lPropan - 8888 lPropan - amine (CAS No. 227706 - 4 -9) stands out as a multifaceted compound with immense potential across diverse scientific domains. Its chiral oxazolidinone structure not only imparts unique chemical properties but also serves as a platform for developing innovative solutions to pressing global challenges.